Cas no 863202-33-9 (6-n-(3-bicyclo[2.2.1]heptanyl)-2-n-phenyl-7h-purine-2,6-diamine)

• Product Name: 6-n-(3-bicyclo[2.2.1]heptanyl)-2-n-phenyl-7h-purine-2,6-diamine
• CAS No: 863202-33-9
• MF: C₁₈H₂₀N₆
• MW: 320.391602516174
• CID: 1848342
• PubChem ID: 53394567
• Update Time: 2025-06-19

6-n-(3-bicyclo[2.2.1]heptanyl)-2-n-phenyl-7h-purine-2,6-diamine Chemical and Physical Properties

Names and Identifiers

• 6-N-(3-bicyclo[2.2.1]heptanyl)-2-N-phenyl-7H-purine-2,6-diamine
• AGN-PC-0063PV
• CHEMBL2113046
• CTK8E6958
• MolPort-009-019-112
• CAY10498
• 2-phenyl-amino-N6-endo-norbornyladenine
• 6-N-[(1S,3S,4R)-3-bicyclo[2.2.1]heptanyl]-2-N-phenyl-7H-purine-2,6-diamine
• 9H-Purine-2,6-diamine, N6-(1R,2S,4S)-bicyclo[2.2.1]hept-2-yl-N2-phenyl-, rel-
• 863202-33-9
• N~6~-(Bicyclo[2.2.1]heptan-2-yl)-N~2~-phenyl-7H-purine-2,6-diamine
• 6-N-(2-bicyclo[2.2.1]heptanyl)-2-N-phenyl-7H-purine-2,6-diamine
• DTXSID10694030
• 6-n-(3-bicyclo[2.2.1]heptanyl)-2-n-phenyl-7h-purine-2,6-diamine

• Inchi： 1S/C18H20N6/c1-2-4-13(5-3-1)21-18-23-16-15(19-10-20-16)17(24-18)22-14-9-11-6-7-12(14)8-11/h1-5,10-12,14H,6-9H2,(H3,19,20,21,22,23,24)/t11-,12+,14-/m0/s1
• InChI Key： SLLSODGWHDUMRG-SCRDCRAPSA-N
• SMILES： N1C2C(=NC(NC3=CC=CC=C3)=NC=2N[C@H]2C[C@]3([H])C[C@@]2([H])CC3)NC=1

Computed Properties

• Exact Mass: 320.17494466g/mol
• Monoisotopic Mass: 320.17494466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 78.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines

Additional information on 6-n-(3-bicyclo[2.2.1]heptanyl)-2-n-phenyl-7h-purine-2,6-diamine

Introduction to 6-n-(3-bicyclo[2.2.1]heptanyl)-2-n-phenyl-7H-purine-2,6-diamine (CAS No. 863202-33-9)

6-n-(3-bicyclo[2.2.1]heptanyl)-2-n-phenyl-7H-purine-2,6-diamine, identified by its CAS number 863202-33-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the purine family, a class of heterocyclic organic compounds that are widely recognized for their biological significance and pharmacological applications. The unique structural features of this molecule, particularly its bicyclo[2.2.1]heptanyl side chain and the presence of both phenyl and amino groups, make it a promising candidate for further exploration in drug discovery and development.

The chemical structure of 6-n-(3-bicyclo[2.2.1]heptanyl)-2-n-phenyl-7H-purine-2,6-diamine consists of a purine core substituted with a bicyclo[2.2.1]heptanyl group at the 6-position and a phenyl group at the 2-position, along with two amino groups at the 2- and 6-positions. This arrangement imparts unique steric and electronic properties to the molecule, which can influence its interactions with biological targets. The bicyclo[2.2.1]heptanyl moiety, in particular, is known for its rigid three-membered ring structure, which can enhance binding affinity and selectivity in biological systems.

In recent years, there has been growing interest in developing novel purine derivatives as potential therapeutic agents due to their diverse biological activities. Purines are fundamental components of nucleic acids and play crucial roles in various cellular processes, including signal transduction, enzyme regulation, and metabolic pathways. As such, modulating purine-based pathways has emerged as a viable strategy for treating a wide range of diseases.

One of the most compelling aspects of 6-n-(3-bicyclo[2.2.1]heptanyl)-2-n-phenyl-7H-purine-2,6-diamine is its potential as a lead compound for drug discovery. The combination of the bicyclo[2.2.1]heptanyl side chain and the presence of multiple functional groups provides a rich scaffold for structural modifications aimed at optimizing pharmacokinetic properties and target specificity. This compound has been studied in various preclinical models to evaluate its biological activity and potential therapeutic applications.

Recent research has demonstrated that derivatives of purine have significant potential in the treatment of several diseases, including cancer, inflammation, and neurological disorders. The unique structural features of 6-n-(3-bicyclo[2.2.1]heptanyl)-2-n-phenyl-7H-purine-2,6-diamine suggest that it may exhibit similar biological activities while offering improved efficacy and reduced side effects compared to existing therapies.

The synthesis of 6-n-(3-bicyclo[2.2.1]heptanyl)-2-n-phenyl-7H-purine-2,6-diamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the bicyclo[2.2.1]heptanyl group is particularly challenging due to its complex three-dimensional structure, which necessitates specialized synthetic methodologies.

In terms of pharmacological activity, preliminary studies have shown that 6-n-(3-bicyclo[2.2.1]heptanyl)-2-n-phenyl-7H-purine-2,6-diamine exhibits inhibitory effects on certain enzymes involved in cancer cell proliferation and survival. These findings are particularly promising given the high unmet medical need for effective anticancer therapies.

The compound's ability to interact with biological targets at both the molecular and cellular levels makes it an attractive candidate for further investigation. Additionally, its structural complexity suggests that it may possess unique properties that could differentiate it from existing drugs on the market.

Future research is expected to focus on optimizing the synthesis of 6-n-(3-bicyclo[2.2.1]heptanyl)-2-n-phenyl-7H-purine-2,6-diamine and evaluating its pharmacological profile in more detailed preclinical studies. These studies will aim to elucidate its mechanism of action and assess its potential as a therapeutic agent in various disease models.

The development of novel drug candidates like 6-n-(3-bicyclo[2.2.1]heptanyl)-4-methylpyrimidine, which shares structural similarities with our compound but includes additional functional groups, represents a significant advancement in medicinal chemistry.